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Compound of Interest

Compound Name: 4-(3-Chlorophenyl)-3-fluorophenol

CAS No.: 634192-30-6

Cat. No.: B6373437

Get Quote

Technical Handling & Risk Assessment Guide: 4-(3-Chlorophenyl)-3-fluorophenol

Executive Summary & Substance Characterization
Context: This guide serves as a specialized technical reference for 4-(3-Chlorophenyl)-3-
fluorophenol, a halogenated bi-aryl intermediate often utilized in the synthesis of liquid

crystals and bioactive pharmaceutical scaffolds (e.g., kinase inhibitors).

Status: As a specialized research chemical, comprehensive regulatory toxicological data

(REACH dossiers) may not be fully established. This guide employs Read-Across Methodology

and QSAR (Quantitative Structure-Activity Relationship) principles, deriving safety protocols

from structurally homologous halogenated biphenylols.
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Chemical Identity Details

Systematic Name 4-(3-Chlorophenyl)-3-fluorophenol

Synonyms
3-Fluoro-4-(3-chlorophenyl)phenol; 3'-Chloro-3-

fluoro-4-hydroxybiphenyl

CAS Number
Research Grade / Not Listed (Closest Analogue:

1052241-69-6)

Molecular Formula C₁₂H₈ClFOS

Molecular Weight 222.64 g/mol

Physical State White to off-white crystalline solid

Solubility
Soluble in DMSO, Methanol, DCM; Insoluble in

water

Hazard Identification & Mechanistic Toxicology
Core Directive: Treat as a functionalized phenol. The combination of the biphenyl core and

halogen substituents increases lipophilicity (LogP), facilitating dermal absorption and potential

bioaccumulation.

GHS Classification (Derived)
Signal Word:WARNING

Skin Corrosion/Irritation (Category 2): Phenolic hydroxyl group is acidic (pKa ~8-9), causing

localized tissue damage.

Serious Eye Damage/Irritation (Category 2A): Crystalline dust acts as a mechanical and

chemical irritant.

Specific Target Organ Toxicity - SE (Category 3): Respiratory irritation (H335) upon inhalation

of dusts.

Aquatic Toxicity (Acute 1 / Chronic 1):High Probability. Chlorinated biphenyls are notoriously

persistent and toxic to aquatic life (H400/H410).
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Mechanistic Insight
The 3-fluoro substituent on the phenolic ring exerts an electron-withdrawing effect, slightly

increasing the acidity of the phenolic proton compared to non-fluorinated analogues. This

enhances its potential for skin irritation. The 3-chlorophenyl moiety adds significant lipophilicity,

suggesting that if systemic absorption occurs, the compound may partition into adipose tissues.

Risk Mitigation Strategy: Engineering & PPE
The "Why" Behind the Protocol: Standard nitrile gloves are insufficient for prolonged contact

with halogenated aromatics in organic solvents (e.g., DCM), as permeation can occur within

minutes.

Control Measure Specification Rationale

Engineering
Class II Biosafety Cabinet or

Chemical Fume Hood

Prevents inhalation of

bioactive dusts.

Hand Protection
Double-gloving: Nitrile (inner) +

Neoprene/Viton (outer)

Neoprene offers superior

resistance to halogenated

solvents often used with this

compound.

Respiratory
N95 (minimum) or P100 HEPA

filter

Required if handling open

powder outside a hood (not

recommended).

Eye Protection Chemical Splash Goggles

Safety glasses are insufficient

against airborne phenolic

dusts.

Safe Handling Lifecycle (Workflow)
The following diagram outlines the self-validating workflow for handling this compound,

ensuring no step is overlooked from receipt to disposal.
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Figure 1: End-to-end handling workflow emphasizing containment and segregation of

halogenated waste.

Emergency Response Protocols
Scientific Nuance: Unlike simple phenol, biphenylols are less water-soluble. While water

flushing is standard, the lipophilic nature of this compound means it may adhere to skin.

Polyethylene Glycol (PEG 300/400) is the gold standard for solubilizing and removing phenols

from skin.
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Exposure Incident

Identify Route

Skin Contact Eye Contact Inhalation

1. Blot excess (Do not rub) 1. Flush water (15 min)

1. Fresh Air + Oxygen2. PEG 300/400 Wash
(or copious soap/water)

Medical Evaluation
(Bring SDS)

2. Seek Ophthalmologist

Click to download full resolution via product page

Figure 2: Decision logic for exposure response. Note the specific recommendation for PEG

wash for phenolic compounds.

Waste Management & Environmental Fate
Critical Compliance: Because this molecule contains both Chlorine and Fluorine on a biphenyl

core, it must not be disposed of in general organic waste.

Segregation: Dispose of in Halogenated Organic Waste containers.

Incineration: Requires high-temperature incineration (>1100°C) with scrubber systems to

manage HF and HCl byproducts.
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Aquatic Hazard: Do not allow release into drains. The estimated LogP (>3.[1][2]5) indicates

high potential for binding to river sediments and bioconcentration in aquatic organisms.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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